Cas no 2228796-25-4 (2-hydroxy-3-methyl-3-(2-nitrophenyl)butanoic acid)

• Product Name: 2-hydroxy-3-methyl-3-(2-nitrophenyl)butanoic acid
• CAS No: 2228796-25-4
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 6219379
• PubChem ID: 165652985
• Update Time: 2025-06-09

2-hydroxy-3-methyl-3-(2-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-methyl-3-(2-nitrophenyl)butanoic acid
• EN300-1767641
• 2228796-25-4

• Inchi： 1S/C11H13NO5/c1-11(2,9(13)10(14)15)7-5-3-4-6-8(7)12(16)17/h3-6,9,13H,1-2H3,(H,14,15)
• InChI Key： ORJBBGDLIMSCRV-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 103Ų

Additional information on 2-hydroxy-3-methyl-3-(2-nitrophenyl)butanoic acid

Introduction to 2-Hydroxy-3-Methyl-3-(2-Nitrophenyl)butanoic Acid (CAS No. 2228796-25-4)

2-Hydroxy-3-methyl-3-(2-nitrophenyl)butanoic acid (CAS No. 2228796-25-4) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a hydroxyl group, a methyl group, and a nitrophenyl moiety, making it a promising candidate for various biological and therapeutic applications.

The molecular formula of 2-hydroxy-3-methyl-3-(2-nitrophenyl)butanoic acid is C₁₁H₁₃NO₄, and its molecular weight is approximately 231.23 g/mol. The compound's structure consists of a butanoic acid backbone with a hydroxyl group at the second carbon position, a methyl group at the third carbon position, and a 2-nitrophenyl substituent also attached to the third carbon. These functional groups contribute to the compound's chemical reactivity and biological activity.

In recent years, 2-hydroxy-3-methyl-3-(2-nitrophenyl)butanoic acid has been the subject of several studies aimed at elucidating its potential therapeutic properties. One notable area of research has focused on its anti-inflammatory and antioxidant activities. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that 2-hydroxy-3-methyl-3-(2-nitrophenyl)butanoic acid may have applications in the treatment of inflammatory diseases such as arthritis and neurodegenerative disorders.

Beyond its anti-inflammatory properties, 2-hydroxy-3-methyl-3-(2-nitrophenyl)butanoic acid has also demonstrated potential as an anticancer agent. Research has indicated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. In particular, studies have shown promising results in inhibiting the growth of breast cancer and colorectal cancer cells in vitro. These findings highlight the potential of 2-hydroxy-3-methyl-3-(2-nitrophenyl)butanoic acid as a lead compound for the development of new anticancer drugs.

The pharmacokinetic properties of 2-hydroxy-3-methyl-3-(2-nitrophenyl)butanoic acid have also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a reasonable half-life. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

In addition to its therapeutic potential, 2-hydroxy-3-methyl-3-(2-nitrophenyl)butanoic acid has been explored for its use in chemical synthesis and as a building block for more complex molecules. Its unique structural features provide opportunities for derivatization and functionalization, which can be leveraged to develop new compounds with enhanced biological activities or improved pharmacological properties.

The synthesis of 2-hydroxy-3-methyl-3-(2-nitrophenyl)butanoic acid has been optimized using various methodologies, including multistep reactions involving Grignard reagents, esterifications, and nitration processes. These synthetic routes have been refined to achieve high yields and purity levels, making the compound readily available for research purposes.

To further understand the biological mechanisms underlying the effects of 2-hydroxy-3-methyl-3-(2-nitrophenyl)butanoic acid, ongoing studies are investigating its interactions with specific cellular targets. For instance, research is being conducted to identify the key enzymes and receptors that are modulated by this compound. This information will be crucial for optimizing its therapeutic potential and developing more targeted treatments.

In conclusion, 2-hydroxy-3-methyl-3-(2-nitrophenyl)butanoic acid (CAS No. 2228796-25-4) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its demonstrated biological activities, make it an exciting area of study for scientists and researchers working in various fields. As more research is conducted, it is likely that new insights into the potential uses of this compound will emerge, paving the way for innovative therapeutic strategies.